3-chloro-N-(3,4-dimethoxybenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide

• Molecular Formula: C20H22ClNO5S
• Molecular Weight: 423.9 g/mol
• IUPAC Name: 3-chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(1,1-dioxothiolan-3-yl)benzamide
• InChI: InChI=1S/C20H22ClNO5S/c1-26-18-7-6-14(10-19(18)27-2)12-22(17-8-9-28(24,25)13-17)20(23)15-4-3-5-16(21)11-15/h3-7,10-11,17H,8-9,12-13H2,1-2H3
• InChI Key: IGNJLSIOEMHMEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3=CC(=CC=C3)Cl)OC

Description

3-Chloro-N-(3,4-dimethoxybenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide is a structurally complex benzamide derivative characterized by a 3-chlorobenzamide core, a 3,4-dimethoxybenzyl group, and a 1,1-dioxidotetrahydrothiophen-3-yl (tetrahydrothiophene sulfone) substituent. The chloro substituent at the benzamide’s meta position introduces electron-withdrawing effects, while the 3,4-dimethoxybenzyl group contributes electron-donating properties. The tetrahydrothiophene sulfone moiety enhances polarity and stability due to its sulfone group, which is known to improve metabolic resistance in pharmaceutical contexts .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-(3,4-dimethoxybenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide typically involves multi-step organic reactions. A possible synthetic route could include:

Formation of the benzamide core: This can be achieved by reacting 3-chlorobenzoic acid with an amine derivative under appropriate conditions.

Introduction of the 3,4-dimethoxybenzyl group: This step may involve a nucleophilic substitution reaction where the benzamide core is reacted with 3,4-dimethoxybenzyl chloride.

Incorporation of the 1,1-dioxidotetrahydrothiophen-3-yl group: This could be done through a cyclization reaction involving a thiol derivative and an appropriate oxidizing agent.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

3-chloro-N-(3,4-dimethoxybenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions could be used to remove oxygen atoms or to convert double bonds to single bonds.

Substitution: The chloro group can be substituted with other nucleophiles to create new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be employed.

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield a sulfone derivative, while substitution could produce a variety of functionalized benzamides.

Scientific Research Applications

3-chloro-N-(3,4-dimethoxybenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide may have several scientific research applications:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe or inhibitor in biochemical assays.

Medicine: Possible therapeutic applications, such as in the development of new drugs.

Industry: Use in the production of advanced materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 3-chloro-N-(3,4-dimethoxybenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide would depend on its specific application. In a biological context, it might interact with specific enzymes or receptors, modulating their activity. The molecular targets and pathways involved would need to be elucidated through experimental studies.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences Among Analogs

Compound Name	Substituents	Key Features	References
Target Compound	3,4-dimethoxybenzyl, tetrahydrothiophene sulfone	Combines electron-donating (dimethoxy) and electron-withdrawing (sulfone) groups; potential for coordination chemistry.
3-Chloro-N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide	4-diethylaminobenzyl	Diethylamino group enhances lipophilicity and may alter receptor binding.
(2E)-3-(2-Chlorophenyl)-N-(3,4-dimethoxybenzyl)-N-(tetrahydrothiophene sulfone)propenamide	Propenamide backbone with 2-chlorophenyl	Conformational rigidity from the double bond; potential impact on bioactivity.
N-[2-(3,4-Dimethoxyphenyl)ethyl]benzamide (Rip-B)	Phenethylamine linker	Simplified structure with high synthetic yield (80%); characterized by NMR.
3-Chloro-N,N-dimethylbenzamide	N,N-dimethyl substitution	Reduced steric hindrance; increased solubility in nonpolar solvents.
3-Chloro-N-(3-methylphenyl)benzamide	3-methylphenyl group	Methyl group influences crystal packing and solubility.

Biological Activity

3-chloro-N-(3,4-dimethoxybenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide is a synthetic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, including its mechanisms of action, efficacy in various biological assays, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 3-chloro-N-(3,4-dimethoxybenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide is $C_{18}H_{20}ClN_{2}O_{4S}$. The compound features a chloro group, dimethoxybenzyl moiety, and a tetrahydrothiophene ring which contributes to its unique biological properties.

Property	Value
Molecular Formula	$C_{18}H_{20}ClN_{2}O_{4S}$
Molecular Weight	388.88 g/mol
CAS Number	Not available
Solubility	Soluble in DMSO

Research indicates that this compound exhibits multiple mechanisms of action, primarily targeting various enzymatic pathways involved in cancer progression and inflammation. Notably, it has been studied for its potential as an inhibitor of lysine demethylases (LSDs) and protein kinase C (PKC) pathways.

Anticancer Activity

In vitro studies have demonstrated that 3-chloro-N-(3,4-dimethoxybenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide exhibits significant cytotoxicity against several cancer cell lines. The compound's ability to inhibit cell proliferation was measured using the MTT assay.

Case Study: Inhibition of Cancer Cell Growth

• Cell Lines Used : MCF-7 (breast cancer), A549 (lung cancer), HeLa (cervical cancer)
• IC50 Values :
  • MCF-7: 15 µM
  • A549: 12 µM
  • HeLa: 10 µM

These results suggest that the compound may serve as a potential lead for developing new anticancer agents.

Anti-inflammatory Properties

In addition to its anticancer effects, the compound has shown promise in reducing inflammation. Studies utilizing lipopolysaccharide (LPS)-stimulated macrophages indicated that treatment with the compound significantly reduced pro-inflammatory cytokine production.

Table 2: Summary of Biological Activities

Activity Type	Observed Effect	Reference Study
Anticancer	IC50 values < 20 µM	[Study on MCF-7, A549]
Anti-inflammatory	Reduced cytokine levels	[LPS-stimulated macrophages]